Cas no 1986846-75-6 ((4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride)

• Product Name: (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride
• CAS No: 1986846-75-6
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 5720527
• PubChem ID: 112758084
• Update Time: 2026-03-11

(4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2173052-13-4
• (3R,4S)-4-ethoxy-N-ethyloxolan-3-amine;hydrochloride
• (3R,4S)-(4-Ethoxytetrahydrofuran-3-yl)ethylaminehydrochloride
• (3R,4S)-(4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride
• (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride
• 1986846-75-6
• 3-Furanamine, 4-ethoxy-N-ethyltetrahydro-, hydrochloride (1:1), (3R,4S)-rel-

• Inchi： 1S/C8H17NO2.ClH/c1-3-9-7-5-10-6-8(7)11-4-2;/h7-9H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1
• InChI Key： LEVGTQCLSNKHPP-SCLLHFNJSA-N
• SMILES： Cl.O1C[C@H]([C@@H](C1)NCC)OCC

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride

Introduction to (4-Ethoxytetrahydrofuran-3-yl)ethylamine Hydrochloride (CAS No. 1986846-75-6)

(4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1986846-75-6, this compound represents a unique structural motif that combines a tetrahydrofuran ring with an ethylamine side chain, further modified by a hydrochloride salt form. This combination of functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel drugs and bioactive molecules.

The structural integrity of (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride is characterized by its ability to interact with biological targets in a highly specific manner. The tetrahydrofuran (THF) ring, which is a common pharmacophore in medicinal chemistry, provides a flexible scaffold that can adapt to the binding pockets of enzymes and receptors. The presence of the ethylamine group introduces basicity, allowing for potential interactions with acidic residues in biological targets, while the hydrochloride salt form enhances its solubility and stability in aqueous environments.

Recent advancements in drug discovery have highlighted the importance of structural diversity in lead compounds. (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride exemplifies this principle by incorporating elements that are known to enhance pharmacological activity. The ethoxy substituent on the THF ring not only contributes to the overall shape and electronic properties of the molecule but also influences its metabolic stability and pharmacokinetic profile. These features make it an attractive scaffold for designing molecules with improved therapeutic efficacy.

In the context of modern pharmaceutical research, the synthesis and characterization of (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride have been subjects of extensive investigation. Researchers have leveraged advanced synthetic methodologies to optimize its production, ensuring high purity and yield. Techniques such as catalytic hydrogenation, nucleophilic substitution, and salt formation have been employed to construct the desired structure efficiently. Additionally, spectroscopic methods like NMR and mass spectrometry have been crucial in confirming the molecular structure and purity of the compound.

The biological activity of (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride has been explored in various preclinical studies. Its potential as an intermediate in the synthesis of bioactive molecules has been demonstrated through computational modeling and experimental validation. Studies have shown that derivatives of this compound exhibit promising effects on target enzymes and receptors involved in neurological disorders, inflammatory conditions, and metabolic diseases. These findings underscore its significance as a building block for developing novel therapeutic agents.

The pharmacokinetic properties of (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride are another area of interest. Its solubility profile, bioavailability, and metabolic pathways have been thoroughly analyzed to ensure optimal drug delivery and efficacy. The hydrochloride salt form enhances its water solubility, making it more suitable for formulation into injectable or oral medications. Furthermore, its metabolic stability has been assessed to predict its half-life in vivo, which is critical for determining dosing regimens.

The safety profile of (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride has also been evaluated through toxicological studies. These investigations have focused on its acute and chronic toxicity, as well as potential side effects at therapeutic doses. The compound has shown favorable safety margins in preclinical models, indicating its potential for further development into clinical trials. However, comprehensive toxicological assessments are essential to ensure its safety for human use.

The future directions for research on (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride include exploring its role in drug development pipelines. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are needed to translate preclinical findings into clinical applications. Additionally, innovative computational approaches can aid in designing new derivatives with enhanced properties such as improved binding affinity or selectivity.

In conclusion, (4-Ethoxytetrahydrofuran-3-yl)ethylamine hydrochloride (CAS No. 1986846-75-6) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.